4-Piperidinol, 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]-

• CAS No.: 131278-94-9
• Molecular Formula: C20H23F2NO2
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]piperidin-4-ol
• InChI: InChI=1S/C20H23F2NO2/c21-17-5-1-15(2-6-17)20(16-3-7-18(22)8-4-16)25-14-13-23-11-9-19(24)10-12-23/h1-8,19-20,24H,9-14H2
• InChI Key: KDJDCMAZQZVXFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CCOC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Description

4-Piperidinol, 1-[2-[bis(4-fluorophenyl)methoxy]ethyl]- is a useful research compound. Its molecular formula is C20H23F2NO2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

14.1 g of 1-bis(4-fluorophenyl)methoxy-2-chloroethane, 10.1 g of 4-hydroxypiperidine, 12 g of sodium carbonate and 0.2 g of sodium iodide were added to 200 ml of methyl isobutyl ketone, and the mixture was heated under reflux for 4 hours. At the end of this time, it was filtered, and the solvent was removed by distillation under reduced pressure. The resulting residue was purified by silica gel column chromatography. Elution with a 10:1 by volume mixture of ethanol and methylene chloride afforded 11.5 g (yield 66%) of the title compound as a pale yellow oily substance. p Infrared Absorption Spectrum (CHCl3), νmax cm-1 : 2920, 1600, 1505.